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Compound of Interest

Compound Name: Dehydrodanshenol A

Cat. No.: B12379845 Get Quote

Dehydrodanshenol A: A Technical Whitepaper
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
Dehydrodanshenol A is a naturally occurring diterpenoid compound isolated from the roots of

Salvia miltiorrhiza Bunge (Lamiaceae), a plant with a long history of use in traditional medicine.

With the molecular formula C21H18O4, this compound has garnered interest in the scientific

community for its specific biological activities, particularly its role as a protein tyrosine

phosphatase 1B (PTP1B) inhibitor. This document provides a comprehensive overview of

Dehydrodanshenol A, including its chemical properties, biological functions, and detailed

experimental protocols for its study.

Chemical Properties
Dehydrodanshenol A is characterized by the following physicochemical properties:
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Property Value

Molecular Formula C21H18O4

Molecular Weight 334.37 g/mol

CAS Number 1444618-61-4

Class Diterpenoid

Natural Source Salvia miltiorrhiza

Biological Activity
The primary biological activity of Dehydrodanshenol A identified to date is its inhibitory effect

on Protein Tyrosine Phosphatase 1B (PTP1B).

PTP1B Inhibition
Dehydrodanshenol A has been identified as a potent and selective inhibitor of PTP1B.[1]

PTP1B is a key negative regulator in the insulin signaling pathway, and its inhibition is a

validated therapeutic strategy for the treatment of type 2 diabetes and obesity.[2][3][4][5]

The inhibitory activity of Dehydrodanshenol A against PTP1B is summarized in the table

below:

Parameter Value Reference

IC50 8.5 ± 0.5 μM Kim et al., 2017[1]

Inhibition Type Classical-noncompetitive Kim et al., 2017[1]

α-Glucosidase Inhibitory Activity
In a study investigating the α-glucosidase inhibitory activity of compounds isolated from Salvia

miltiorrhiza, Dehydrodanshenol A was found to have no significant inhibitory effect on this

enzyme.[6][7]

Signaling Pathway
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PTP1B negatively regulates the insulin signaling pathway by dephosphorylating the insulin

receptor (IR) and insulin receptor substrate (IRS) proteins.[2][3][4][5] By inhibiting PTP1B,

Dehydrodanshenol A can potentially enhance insulin sensitivity.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. profiles.foxchase.org [profiles.foxchase.org]

2. Coordinated Regulation of Insulin Signaling by the Protein Tyrosine Phosphatases PTP1B
and TCPTP - PMC [pmc.ncbi.nlm.nih.gov]

3. Down-regulation of insulin signaling by protein-tyrosine phosphatase 1B is mediated by an
N-terminal binding region - PubMed [pubmed.ncbi.nlm.nih.gov]

4. diabetesjournals.org [diabetesjournals.org]

5. A Novel PTP1B Inhibitor-Phosphate of Polymannuronic Acid Ameliorates Insulin
Resistance by Regulating IRS-1/Akt Signaling - PMC [pmc.ncbi.nlm.nih.gov]

6. e-nps.or.kr [e-nps.or.kr]

7. Inhibition of α-Glucosidase by Abietane-Type Diterpenoids Isolated from Roots of Salvia
miltiorrhiza [e-nps.or.kr]

To cite this document: BenchChem. ["Dehydrodanshenol A molecular formula C21H18O4"].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12379845#dehydrodanshenol-a-molecular-formula-
c21h18o4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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